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Compound of Interest

Compound Name: 4,6-Dimethylpyrimidine

Cat. No.: B031164

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for 4,6-Dimethylpyrimidine
(CAS No. 1558-17-4), a heterocyclic aromatic organic compound. The information is intended
to support safe handling, storage, and use in a laboratory setting. All data is presented to
facilitate risk assessment and the implementation of appropriate safety protocols.

Chemical and Physical Properties

Proper handling and storage procedures are predicated on a thorough understanding of the
substance's physical and chemical properties. Key data for 4,6-Dimethylpyrimidine are
summarized below.
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Property Value Source(s)
Molecular Formula CeHsNz2 [1]
Molecular Weight 108.14 g/mol [1]
Appearance CoIorI-ess to light yellow liquid 2]
or solid

Boiling Point 154 °C [3]

Melting Point 25°C [2]

Density 0.98 g/mL at 25 °C [3]
Refractive Index n20/D 1.490 [3]

Flash Point 46 °C (114.8 °F) - closed cup

Moderately soluble in water;
Solubility soluble in organic solvents like  [4]

ethanol and methanol.

Hazard Identification and Classification

4,6-Dimethylpyrimidine is classified as a hazardous substance. The following table
summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement Source(s)

o H226: Flammable
Flammable Liquids 3 o [1]
liquid and vapor

Skin 5 H315: Causes skin o
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

- 2A N [1]
Damage/Eye Irritation eye irritation
Specific Target Organ

o ) H335: May cause
Toxicity (Single 3 _ . [1]
respiratory irritation
Exposure)
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Signal Word: Warning
Hazard Pictograms:
e Flame (GHSO02)

o Exclamation Mark (GHSOQ7)

Toxicological Information

Comprehensive toxicological data for 4,6-Dimethylpyrimidine is not readily available in public
literature. While specific LD50 and LC50 values have not been identified, the GHS
classification indicates a potential for acute toxicity upon ingestion, skin contact, or inhalation.
The primary hazards are related to its irritant properties and flammability.

Experimental Protocols

While specific experimental data for 4,6-Dimethylpyrimidine is limited, the following sections
describe standardized protocols for assessing the key hazards identified. These methodologies
are representative of the types of experiments used to determine the GHS classifications.

Skin Irritation Testing (OECD 439)

The in vitro skin irritation test using a reconstructed human epidermis (RhE) model is a
validated method to assess the skin irritation potential of a chemical.

Methodology:

» Tissue Preparation: A three-dimensional RhE model, consisting of normal human-derived
epidermal keratinocytes, is cultured to form a multilayered, differentiated epidermis.

o Test Substance Application: The test substance is applied topically to the surface of the RhE
tissue. A negative control (e.g., phosphate-buffered saline) and a positive control (e.g., 5%
sodium dodecyl sulfate) are run concurrently.

o Exposure and Incubation: The tissues are exposed to the test substance for a defined period
(e.g., 60 minutes) at 37°C. Following exposure, the substance is thoroughly rinsed from the
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tissue surface. The tissues are then transferred to fresh culture medium and incubated for a
post-exposure period (e.g., 42 hours).

 Viability Assessment: Cell viability is determined by the enzymatic conversion of MTT (3-(4,5-
Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a blue formazan salt by
mitochondrial dehydrogenases in viable cells. The formazan is extracted, and the optical
density is measured spectrophotometrically.

o Classification: A substance is classified as a skin irritant if the tissue viability is reduced by
50% or more compared to the negative control.

Eye Irritation Testing (OECD 492)
The Reconstructed human Cornea-like Epithelium (RhCE) test method is an in vitro procedure
used to identify chemicals that can cause serious eye damage.

Methodology:

o Tissue Preparation: A RhCE model, which mimics the histological and physiological
properties of the human corneal epithelium, is used.

e Test Substance Application: The test substance is applied to the epithelial surface of the
RhCE tissue. Negative and positive controls are included in each run.

o Exposure and Post-Incubation: Tissues are exposed to the test chemical for a specified
duration (e.g., 30 minutes). After exposure, the tissues are rinsed and transferred to a post-
incubation medium for a defined period (e.g., 2 hours).

 Viability Measurement: The viability of the corneal epithelial cells is assessed using the MTT
assay, as described in the skin irritation protocol.

» Classification: The reduction in tissue viability relative to the negative control is used to
predict the eye irritation potential. A chemical is classified as causing serious eye irritation if
the mean tissue viability is significantly reduced below a defined threshold.

First Aid Measures
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In the event of exposure to 4,6-Dimethylpyrimidine, the following first aid measures should be

taken immediately.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Handling, Storage, and Disposal

Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Use in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid breathing vapors or mist.

Keep away from heat, sparks, and open flames.
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Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as strong oxidizing agents.
Disposal:
» Dispose of waste in accordance with local, state, and federal regulations.

e Do not allow to enter drains or waterways.

Hazard Response Workflow

The following diagram illustrates a logical workflow for responding to a potential exposure or
spill of 4,6-Dimethylpyrimidine.
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Caption: Workflow for responding to a 4,6-Dimethylpyrimidine exposure or spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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